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Compound of Interest

Compound Name: Fuziline (Standard)

Cat. No.: B8086807 Get Quote

Introduction

Fuziline is a diterpenoid alkaloid and an active compound found in the processed lateral roots

of Aconitum carmichaelii Debx. (Fuzi). It has demonstrated various pharmacological activities,

including cardioprotective effects. Accurate quantification of Fuziline in biological matrices and

pharmaceutical formulations is crucial for research, drug development, and quality control. This

document provides a detailed protocol for the preparation of Fuziline standard solutions to be

used in analytical methods such as High-Performance Liquid Chromatography (HPLC) and

Liquid Chromatography-Mass Spectrometry (LC-MS).

Chemical and Physical Properties

A summary of the key chemical and physical properties of Fuziline is presented below. This

information is essential for accurate preparation of standard solutions.
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Property Value Reference

CAS Number 80665-72-1 [1][2][3]

Molecular Formula C₂₄H₃₉NO₇ [1][2]

Molecular Weight 453.58 g/mol [2][3]

Appearance Solid Powder [2]

Purity ≥95-98% (Varies by supplier) [2][3]

Solubility Soluble in DMSO [2]

Experimental Protocols
1. Preparation of Primary Fuziline Stock Solution (e.g., 1 mg/mL)

This protocol describes the preparation of a high-concentration primary stock solution, which

will be used to prepare more dilute working solutions.

Materials:

Fuziline reference standard (purity >95%)

Dimethyl sulfoxide (DMSO), analytical grade

Analytical balance (readable to at least 0.01 mg)

Volumetric flask (e.g., 1 mL or 5 mL, Class A)

Micropipettes

Vortex mixer

Procedure:

Weighing: Accurately weigh a specific amount of Fuziline reference standard. For a 1 mg/mL

solution in a 1 mL volumetric flask, weigh approximately 1.0 mg of the powder. Record the

exact weight.
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Calculation: Adjust the volume of solvent needed based on the actual weight and purity of

the Fuziline standard to achieve the desired concentration.

Corrected Mass = Actual Mass × Purity (%)

Volume (mL) = Corrected Mass (mg) / Desired Concentration (mg/mL)

Dissolution: Quantitatively transfer the weighed Fuziline powder into the volumetric flask.

Solubilization: Add a small amount of DMSO (approximately 50-70% of the final volume) to

the flask. Vortex thoroughly until the Fuziline powder is completely dissolved.

Final Volume Adjustment: Add DMSO to the volumetric flask up to the calibration mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the stock solution into a labeled, amber vial. Store at -20°C for long-term

use (months to years) or at 0-4°C for short-term use (days to weeks).[2]

2. Preparation of Working Standard Solutions and Calibration Curve

Working standard solutions are prepared by serially diluting the primary stock solution. These

standards are used to generate a calibration curve for the quantification of Fuziline in samples.

The concentration range should bracket the expected concentration of the analyte in the

unknown samples.

Materials:

Primary Fuziline stock solution (1 mg/mL)

Diluent solvent (e.g., methanol, acetonitrile, or mobile phase specific to the analytical

method)

Micropipettes and sterile tips

Microcentrifuge tubes or amber vials
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Procedure:

Intermediate Stock Solution: Prepare an intermediate stock solution (e.g., 10 µg/mL) by

diluting the primary stock solution. For example, pipette 10 µL of the 1 mg/mL primary stock

into 990 µL of the diluent solvent.

Serial Dilution: Perform a series of dilutions from the intermediate stock solution to create a

set of calibration standards. An example of a calibration curve preparation for a

concentration range of 1 ng/mL to 1000 ng/mL is detailed in the table below.[4]

Homogenization: Vortex each working solution after dilution to ensure homogeneity.

Usage: These working standards are now ready for injection into the analytical system (e.g.,

UPLC-Q-TOF-MS or HILIC-MS).[4][5]

Quantitative Data for Standard Preparation

The following table summarizes typical concentrations used in the preparation of Fuziline

standard solutions for pharmacokinetic studies.

Parameter Value Analytical Method Reference

Primary Stock

Concentration
1 mg/mL - General Practice

Calibration Curve

Range
1 - 1000 ng/mL HILIC-MS [4]

Calibration Curve

Range
2 - 400 ng/mL UPLC-Q-TOF-MS [5][6]

Lower Limit of

Quantification (LLOQ)
1 ng/mL HILIC-MS [4]

Lower Limit of

Quantification (LLOQ)
0.8 ng/mL UPLC-Q-TOF-MS [5][6]

Limit of Detection

(LOD)
0.5 ng/mL HILIC-MS [4]
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Stability of Fuziline Solutions

Fuziline has been found to be stable under various sample storage and processing conditions,

with the exception of repeated freeze-thaw cycles at very low concentrations (e.g., 2 ng/mL).[4]

[5] For optimal stability, store stock solutions in the dark at -20°C.[2]

Visualized Workflow and Signaling Pathway
Experimental Workflow for Fuziline Standard Preparation

The following diagram illustrates the logical workflow for the preparation of Fuziline standard

solutions, from the initial weighing of the reference standard to the final set of calibration curve

solutions.

Workflow for Fuziline Standard Solution Preparation

Step 1: Primary Stock Solution Step 2: Intermediate & Working Solutions Step 3: Application
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Caption: Workflow for Fuziline Standard Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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